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Neurochemical & Behavioral Comparison

The table below summarizes the experimental findings from studies that directly compared Diphenylpyraline

and Cocaine.

Parameter Diphenylpyraline (DPP) Cocaine

Dopamine Potent inhibitor. Competitively inhibits ~ Potent inhibitor. Competitively inhibits DAT,

Uptake DAT, increasing the apparent K, for increasing the apparent K,,, for dopamine

Inhibition dopamine [1] [2]. to a greater extent than DPP in some
studies [1].

In Vivo ~200% of baseline at 5 mg/kg (i.p.) Up to ~700% of baseline, depending on

Dopamine [2]. dose [3].

Elevation

Locomotor Significant increase (5-14 mg/kg). Significant increase (15 mg/kg). Produces

Activity Produces a prolonged activation a sharp, shorter-duration activation [4].

compared to cocaine [4] [2].
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Parameter Diphenylpyraline (DPP) Cocaine
Rewarding No significant conditioned place Significant conditioned place preference,
Effects preference, suggesting a lack of indicating strong rewarding effects [4].

significant rewarding effects [4] [5].

Proposed Investigated as a potential agonist Drug of abuse; used as a positive control
Therapeutic replacement therapy for cocaine in studies [4].
Use addiction [4] [5].

Detailed Experimental Protocols

The key findings in the table above are derived from the following standardized experimental methods:

e 1. Fast-Scan Cyclic Voltammetry (FSCV) in vivo [4]: This technique was used to measure real-time
changes in dopamine dynamics in the nucleus accumbens of anesthetized mice. A carbon fiber
electrode was implanted in the nucleus accumbens, and dopamine release was evoked by electrical
stimulation of the midbrain. After establishing a stable baseline, mice were administered either DPP
(14 mg/kg) or an equimolar dose of cocaine (15 mg/kg) intraperitoneally. The data was modeled using

Michaelis-Menten kinetics to determine the apparent K,,,, a measure of dopamine uptake inhibition.

¢ 2. Locomotor Activity Test [4]: The psychomotor activation effects of DPP and cocaine were assessed
by measuring horizontal activity in open-field chambers equipped with photosensors. Mice were
habituated to the chambers for one hour before receiving an injection of DPP (14 mg/kg), cocaine (15
mg/kg), or saline. Horizontal beam breaks were recorded and binned into one-minute samples for 60

minutes post-injection.

¢ 3. Conditioned Place Preference (CPP) [4]: This test measured the rewarding properties of the drugs.
The apparatus consisted of two distinct chambers. During preconditioning (Day 1), mice could freely
explore both chambers. During conditioning (Days 2-4), mice received two sessions per day: one after
a drug injection (DPP or cocaine) and were confined to one chamber, and another after a saline
injection and confined to the other chamber. On the test day (Day 5), mice were allowed free access to
both chambers again. A significant increase in time spent in the drug-paired chamber indicates a

rewarding drug effect.
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Mechanisms of Action

The following diagram illustrates the shared primary mechanism of action of DPP and cocaine on the

dopamine transporter, while also highlighting the key behavioral differences observed in studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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